Cas no 1025296-46-1 ((Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile)

• Product Name: (Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile
• CAS No: 1025296-46-1
• MF: C₂₁H₂₂ClN₃O₂S
• MW: 415.936282634735
• MDL: MFCD00245706
• CID: 5214944
• Update Time: 2026-03-06

(Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile Chemical and Physical Properties

Names and Identifiers

• (Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile

• MDL： MFCD00245706
• Inchi： 1S/C21H22ClN3O2S/c1-16-3-7-19(8-4-16)28(26,27)20(14-23)15-24-9-11-25(12-10-24)21-13-18(22)6-5-17(21)2/h3-8,13,15H,9-12H2,1-2H3/b20-15-
• InChI Key： VNOYUJMCZLVPHJ-HKWRFOASSA-N
• SMILES： C(#N)/C(/S(C1=CC=C(C)C=C1)(=O)=O)=C/N1CCN(C2=CC(Cl)=CC=C2C)CC1

Computed Properties

• Exact Mass: 415.112
• Monoisotopic Mass: 415.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 708
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 72.8A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Phenylpiperazines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines Phenylpiperazines

Additional information on (Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile

The Synthesis and Applications of (Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile

(Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile is a complex organic compound with the CAS number 1025296-46-1. This compound belongs to the class of piperazine derivatives, which are widely studied in medicinal chemistry due to their potential as bioactive agents. The molecule features a piperazine ring, a sulfonyl group, and a cyano group, making it a versatile structure for various chemical modifications and applications.

The synthesis of this compound involves multi-step reactions, including nucleophilic substitution, coupling reactions, and cyclization processes. Recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are crucial for pharmacological studies. The presence of the sulfonyl group enhances the compound's stability and bioavailability, while the cyano group introduces electron-withdrawing effects that can modulate the compound's reactivity and selectivity.

One of the most promising applications of this compound is in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs due to its amphiphilic nature. The piperazine ring provides a rigid framework that can be functionalized with targeting ligands, enabling selective delivery to specific tissues or cells. Recent studies have demonstrated its potential in targeted drug delivery for cancer therapy, where it has shown enhanced efficacy compared to traditional delivery systems.

In addition to its therapeutic applications, this compound has also been investigated for its role in materials science. The sulfonyl group contributes to the compound's thermal stability, making it suitable for high-performance polymers and coatings. Recent research has focused on its use as a building block for self-healing materials, where its reactivity under specific conditions allows for dynamic covalent bonding networks.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Its interaction with various enzymes and receptors has been characterized using advanced techniques such as X-ray crystallography and molecular dynamics simulations. These studies have revealed that the compound exhibits potent inhibitory activity against certain kinases, making it a potential candidate for anti-cancer drug development.

Despite its promising properties, further research is required to fully understand the compound's toxicity profile and long-term effects in biological systems. Ongoing studies are focused on optimizing its pharmacokinetic properties to enhance its efficacy and reduce adverse effects.

In conclusion, (Z)-3-[4-(5-chloro-2-methylphenyl)piperazin-1-yl]-2-(4-methylphenyl)sulfonylprop-2-enenitrile represents a versatile platform for chemical innovation across multiple disciplines. Its unique structural features and tunable properties make it an attractive candidate for both therapeutic and materials-based applications. As research continues to uncover new insights into its potential uses, this compound is poised to play a significant role in advancing modern science and technology.